Cas no 2172224-23-4 (methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo2.2.1heptane-2-carboxylate)

• Product Name: methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo2.2.1heptane-2-carboxylate
• CAS No: 2172224-23-4
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 6077513
• PubChem ID: 165444313
• Update Time: 2025-07-18

methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo2.2.1heptane-2-carboxylate
• 2172224-23-4
• EN300-1631825
• methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C12H18O4/c1-15-10(13)12(11(14)5-2-6-11)7-8-3-4-9(12)16-8/h8-9,14H,2-7H2,1H3
• InChI Key： CUCYGCBDEXWFCC-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(=O)OC)(C2)C1(CCC1)O

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo2.2.1heptane-2-carboxylate

Exploring the Unique Properties and Applications of methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2172224-23-4)

In the realm of specialized organic compounds, methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2172224-23-4) stands out due to its distinctive molecular architecture and versatile applications. This compound, featuring a 7-oxabicyclo[2.2.1]heptane core, has garnered attention in pharmaceutical and material science research. Its unique hydroxycyclobutyl moiety and ester functionality make it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential role as a chiral building block or bioactive scaffold, aligning with current trends in drug discovery and green chemistry.

The structural complexity of methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate offers intriguing possibilities for stereoselective synthesis, a hot topic in modern organic chemistry. With the rise of computational chemistry and AI-driven molecular design, compounds like this are increasingly studied for their conformational stability and intermolecular interactions. Recent searches on scientific platforms reveal growing curiosity about its solubility profile, thermal stability, and potential as a ligand in catalysis—questions reflecting the compound's relevance in sustainable chemical processes.

From an industrial perspective, the demand for high-purity methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate is linked to its utility in fine chemical production. Its bicyclic ether structure shares similarities with natural product derivatives, making it a candidate for flavor and fragrance applications. Notably, its ester group allows for further functionalization, addressing the pharmaceutical industry's need for modifiable intermediates. These attributes align with Google Trends data showing increased searches for "multifunctional synthetic intermediates" and "eco-friendly heterocyclic compounds."

Analytical studies of CAS No. 2172224-23-4 emphasize its characterization via NMR spectroscopy and mass spectrometry, techniques frequently queried by chemistry professionals. The compound’s crystalline form and melting point data are also of interest, particularly for quality control in scale-up production. Furthermore, its compatibility with microwave-assisted synthesis—a trending laboratory technique—has been explored to optimize reaction efficiency, a subject widely discussed in recent open-access chemistry journals.

In conclusion, methyl 2-(1-hydroxycyclobutyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate exemplifies the intersection of structural innovation and practical utility. As research continues to uncover its potential in asymmetric synthesis and functional material design, this compound is poised to remain a focal point in both academic and industrial chemistry discussions. Its adaptability to emerging technologies like flow chemistry and machine learning-aided optimization ensures its relevance in future scientific advancements.